Cas no 1805466-45-8 (4-(Difluoromethyl)-2-methoxy-3-nitropyridine-6-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-2-methoxy-3-nitropyridine-6-carboxylic acid
• CAS No: 1805466-45-8
• MF: C₈H₆F₂N₂O₅
• MW: 248.140449047089
• CID: 4896342
• Update Time: 2025-08-05

4-(Difluoromethyl)-2-methoxy-3-nitropyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-methoxy-3-nitropyridine-6-carboxylic acid

• Inchi： 1S/C8H6F2N2O5/c1-17-7-5(12(15)16)3(6(9)10)2-4(11-7)8(13)14/h2,6H,1H3,(H,13,14)
• InChI Key： BSCXEQGCDWPUFV-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)N=C(C=1[N+](=O)[O-])OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.5
• Topological Polar Surface Area: 105

Additional information on 4-(Difluoromethyl)-2-methoxy-3-nitropyridine-6-carboxylic acid

Introduction to 4-(Difluoromethyl)-2-methoxy-3-nitropyridine-6-carboxylic acid (CAS No. 1805466-45-8)

4-(Difluoromethyl)-2-methoxy-3-nitropyridine-6-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1805466-45-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the nitropyridine class, a group of heterocyclic molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including the presence of a difluoromethyl group, a methoxy substituent, and a nitro group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This moiety has been extensively studied in the design of bioactive molecules, where it often improves pharmacokinetic profiles by reducing susceptibility to enzymatic degradation. In contrast, the methoxy group introduces a polar nature to the molecule, influencing solubility and interactions with biological targets. The nitro group, while traditionally associated with oxidizing properties, can also serve as a versatile handle for further chemical modifications, such as reduction to an amine or conversion to other functional groups.

Recent advancements in medicinal chemistry have highlighted the utility of nitropyridines in addressing various therapeutic challenges. For instance, studies have demonstrated that nitropyridines can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in 4-(Difluoromethyl)-2-methoxy-3-nitropyridine-6-carboxylic acid may confer unique interactions with biological pathways, making it a promising candidate for further investigation. Researchers have been particularly interested in its potential as an intermediate in the synthesis of novel pharmacophores targeting diseases with unmet medical needs.

The carboxylic acid functionality at the 6-position of the pyridine ring provides an additional site for derivatization, allowing chemists to explore diverse chemical libraries. This versatility is crucial in modern drug discovery pipelines, where rapid access to structurally diverse compounds is essential for identifying lead candidates. The synthesis of this compound typically involves multi-step organic reactions, including nitration, methylation, and fluorination processes, which require precise control over reaction conditions to ensure high yield and purity.

In terms of applications, 4-(Difluoromethyl)-2-methoxy-3-nitropyridine-6-carboxylic acid has been explored in several preclinical studies aimed at elucidating its biological activity. Preliminary findings suggest that it may interfere with key enzymatic pathways involved in cancer progression or microbial resistance. The difluoromethyl group's influence on electron distribution within the molecule could be critical for modulating these interactions. Additionally, the presence of both electron-withdrawing (nitro) and electron-donating (methoxy) groups allows for fine-tuning of physicochemical properties such as pKa and lipophilicity.

The pharmaceutical industry has increasingly relied on computational methods to predict the potential success of novel compounds like this one. Molecular modeling studies have been conducted to assess how 4-(Difluoromethyl)-2-methoxy-3-nitropyridine-6-carboxylic acid might bind to target proteins or enzymes. These simulations often reveal critical insights into binding modes and interactions that are not immediately apparent from structural analysis alone. Such data is invaluable for guiding optimization efforts toward improved potency and selectivity.

From a synthetic chemistry perspective, this compound exemplifies the sophistication required in modern drug development. The integration of multiple functional groups into a single molecular framework demands expertise in both organic synthesis and medicinal chemistry. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, reducing costs and improving scalability for industrial applications.

Future research directions may focus on exploring derivatives of 4-(Difluoromethyl)-2-methoxy-3-nitropyridine-6-carboxylic acid to enhance its therapeutic profile. For example, modifications could aim to improve oral bioavailability or reduce off-target effects through rational structural optimization. Collaborative efforts between academic researchers and industry scientists are likely to drive innovation in this area.

The broader significance of this compound lies in its representation of how small-molecule inhibitors can modulate complex biological systems. As our understanding of disease mechanisms advances, so too does our ability to design molecules that precisely interact with disease-causing pathways. Compounds like 4-(Difluoromethyl)-2-methoxy-3-nitropyridine-6-carboxylic acid serve as building blocks for next-generation therapeutics that address multifaceted challenges in human health.